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Fasting Blood Glucose Monitoring Protocol

Monitoring Aspect Protocol Details

Purpose Patient safety; management of treatment-induced hyperglycemia [1].

Pre-Treatment (Eligibility) Fasting serum glucose ≤130 mg/dL [2] [1] [3].

HbA1c Requirement <7.0% (for diabetic and non-diabetic patients) [3].

Frequency During Treatment Daily in-home monitoring is recommended for some trial regimens [1].

Detailed Protocol and Eligibility Criteria

The consistent requirement across multiple phase I and II trials for sapanisertib is that patients must have a

fasting serum glucose level ≤130 mg/dL prior to initiating treatment [2] [1] [3]. This is a key eligibility

criterion designed to identify patients who can safely start therapy.

For patients with diabetes, trials allow enrollment provided their condition is well-controlled. Specific

criteria include [3]:
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Fasting blood glucose (FBG) ≤130 mg/dL, OR
Glycosylated hemoglobin (HbA1c) ≤7.0%

In addition to glucose, some trial protocols also require that fasting triglycerides are ≤300 mg/dL before

treatment begins [3].

Rationale: Why Glucose Monitoring is Essential

Sapanisertib is a dual mTORC1/mTORC2 inhibitor. Inhibition of the mTORC2 complex, in particular, can

disrupt insulin signaling, leading to decreased glucose uptake and subsequent hyperglycemia [4] [5]. This on-

target effect makes hyperglycemia a common and expected side effect, necessitating careful monitoring.

The relationship between sapanisertib and blood glucose levels can be summarized as follows:
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For researchers managing hyperglycemia in trial subjects, here are key considerations based on clinical

experience:

Patient Selection is Key: Adherence to strict pre-treatment glucose and HbA1c limits is the primary
preventative measure to avoid severe hyperglycemic events [2] [3].

Proactive Monitoring: Implement a protocol for daily in-home blood glucose monitoring for
patients on active treatment, as required in some studies [1]. This allows for early detection.

Management Strategies: Be prepared to manage hyperglycemia with standard anti-hyperglycemic
agents. The combination of sapanisertib with metformin has been studied and shown to have a

manageable safety profile, offering a potential dual approach for glucose control and anti-tumor
activity [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. A phase 2 and pharmacological study of sapanisertib in ... - PMC [pmc.ncbi.nlm.nih.gov]

2. Randomized Phase II Trial of Sapanisertib ± TAK-117 vs. ... [pmc.ncbi.nlm.nih.gov]

3. Sapanisertib in Treating Patients With Metastatic or ... [stanfordhealthcare.org]

4. Phase I study of sapanisertib with carboplatin and ... [nature.com]

5. Phase I study of sapanisertib (CB‐228/TAK‐228/MLN0128) ... [pmc.ncbi.nlm.nih.gov]

6. Dual mTORC1/mTORC2 Inhibitor Sapanisertib Shows ... [onclive.com]

To cite this document: Smolecule. [sapanisertib fasting blood glucose monitoring protocol].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b548417#sapanisertib-fasting-blood-glucose-monitoring-

protocol]

Disclaimer & Data Validity:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9732228/
https://stanfordhealthcare.org/trials/s/NCT02893930.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10726920/
https://www.smolecule.com/products/s548417?utm_src=pdf-body
https://www.onclive.com/view/dual-mtorc1-mtorc2-inhibitor-sapanisertib-shows-promise-in-combination-regimens-for-solid-tumors
https://www.smolecule.com/products/s548417?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10726920/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9732228/
https://stanfordhealthcare.org/trials/s/NCT02893930.html
https://www.nature.com/articles/s41698-023-00369-w
https://pmc.ncbi.nlm.nih.gov/articles/PMC10891443/
https://www.onclive.com/view/dual-mtorc1-mtorc2-inhibitor-sapanisertib-shows-promise-in-combination-regimens-for-solid-tumors
https://www.smolecule.com/products/b548417#sapanisertib-fasting-blood-glucose-monitoring-protocol
https://www.smolecule.com/products/b548417#sapanisertib-fasting-blood-glucose-monitoring-protocol
https://www.smolecule.com/products/b548417#sapanisertib-fasting-blood-glucose-monitoring-protocol
https://www.smolecule.com/products/b548417#sapanisertib-fasting-blood-glucose-monitoring-protocol
https://www.smolecule.com/products/s548417?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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